N-(2,5-dimethoxyphenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H21N3O4S/c1-24-11-7-8-15(25-2)14(9-11)19-16(22)10-26-17-12-5-3-4-6-13(12)20-18(23)21-17/h7-9H,3-6,10H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key: UIDHAEOWHNDZQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC(=O)NC3=C2CCCC3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H21N3O4S and its molecular weight is 375.44. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Several studies have synthesized and evaluated novel quinazolinone derivatives for their antitumor activities. For instance, a study synthesized a series of 3-benzyl-substituted-4(3H)-quinazolinones, demonstrating broad-spectrum antitumor activity. These compounds were found to be more potent compared to the positive control 5-FU in in vitro evaluations against various cancer cell lines, including CNS, renal, breast, and leukemia cell lines. Molecular docking studies indicated a similar binding mode to known inhibitors, suggesting a mechanism of action through inhibition of critical kinases such as EGFR-TK and B-RAF kinase (Ibrahim A. Al-Suwaidan et al., 2016).

Antibacterial and Anti-enzymatic Potential

Another study focused on the synthesis of N-substituted derivatives of a related compound, evaluating their antibacterial and anti-enzymatic potential. One of the synthesized compounds was identified as a good inhibitor of gram-negative bacterial strains, demonstrating the potential of these compounds in antibacterial applications (K. Nafeesa et al., 2017).

Enzyme Inhibition

Further research synthesized a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds, which were evaluated for their inhibitory activity against enzymes such as acetylcholinesterase and lipoxygenase. These compounds displayed significant activity against acetylcholinesterase, highlighting their potential in enzyme inhibition applications (A. Rehman et al., 2013).